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Lucid-MS is an investigational oral therapy for Multiple Sclerosis (MS) developed by Quantum Biopharma

[1]. It represents a novel approach to treatment, as summarized in the table below.

Feature Description of Lucid-MS

Drug Name Lucid-MS (also known as Lucid-21-302) [1]

Developer Quantum Biopharma [1]

Therapeutic
Area

Multiple Sclerosis (MS) [1]

Mechanism of
Action

First-in-class, non-immunomodulatory, neuroprotective compound. It blocks
overactive peptidyl arginine deiminases enzymes to prevent demyelination (damage

to the nerve sheath) and promote remyelination (repair) [1] [2].

Current Stage Phase 1 clinical trial completed in healthy volunteers (as of August 2025). Preparing

for Phase 2 trials in MS patients [1] [2] [3].

Available Data Safety only. The drug was found to be safe and well-tolerated in healthy adults.

Efficacy data in patients is not yet available [1] [3].
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A key point to note is that Lucid-MS is at an early stage of clinical development. The recently completed

Phase 1 trial was conducted in healthy volunteers and was designed primarily to assess safety and

tolerability [2] [3]. While the results are promising, they do not provide any information on how well the

drug treats MS symptoms or slows disease progression.

Efficacy Trials Pending: The critical Phase 2 trials, which will evaluate the drug's efficacy in patients

with MS, are in the planning stages. Quantum Biopharma expects to file an application with the U.S.
FDA by the end of 2025 to begin these studies [1].

No Comparative Data: Since efficacy has not been studied, there are no direct comparisons with
existing MS treatments. Its unique, non-immune suppressing mechanism also makes it difficult to

compare directly with most current immunomodulatory therapies [1].

Proposed Mechanism of Action Workflow

The following diagram illustrates the proposed neuroprotective mechanism of Lucid-MS, based on early

research. Note that this mechanism is yet to be confirmed as effective in human patients.
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The diagram above shows the proposed pathway through which Lucid-MS is designed to work. Unlike

conventional MS treatments that suppress the immune system, Lucid-MS aims to directly protect the nervous

system by targeting the demyelination process itself [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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